Cas no 756526-03-1 (Bis-PEG5-NHS ester)

• Product Name: Bis-PEG5-NHS ester
• CAS No: 756526-03-1
• MF: C₂₂H₃₂N₂O₁₃
• MW: 532.495087623596
• MDL: MFCD11041118
• CID: 2094879
• PubChem ID: 172089011
• Update Time: 2025-10-29

Bis-PEG5-NHS ester Chemical and Physical Properties

Names and Identifiers

• Bis-PEG5-NHS ester
• Bis(NHS)PEG5
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16-pentaoxanonadecane-1,19-dioate
• NHS-4-NHS
• Nhs-dpeg(4)-nhs
• AmbotzPEG1435
• B3728
• BIS-SUCCINIMIDYL-4,7,10,13,16-PENTAOXANONADECANE-1,19-DIOATE
• Di(N-succinimidyl) 4,7,10,13,16-Pentaoxanonadecanedioate
• 4,7,10,13,16-Pentaoxanonadecanedioic Acid Di(N-succinimidyl) Ester
• NHS-PEG5-NHS
• Bis-dPEG(R)5-NHS ester
• BIPG1266
• KM1705
• AK176394
• bis(2,5-dioxopyrrolidin-1-yl
• BP-20429
• 756526-03-1
• DA-61732
• AKOS027250858
• ZB0945
• CS-0107993
• SCHEMBL10086616
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16-pentaoxanonadecanedioate
• Bis(3-PEG4)propionic acid N-hydroxysuccinimide diester
• PEG5 BIS-NHS ESTER
• SY034904
• H10088
• A865641
• HY-126889
• GS-6157
• Bis-PEG5-NHS
• NHS-PEG4-NHS
• MFCD11041118
• DPG-6276
• 887-362-0
• FN72986
• NHS-dPEG®4-Biotin

• MDL： MFCD11041118
• Inchi： 1S/C22H32N2O13/c25-17-1-2-18(26)23(17)36-21(29)5-7-31-9-11-33-13-15-35-16-14-34-12-10-32-8-6-22(30)37-24-19(27)3-4-20(24)28/h1-16H2
• InChI Key： FTYUGLBWKRXQBD-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 532.19000
• Monoisotopic Mass: 532.19043908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 22
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 532.5
• XLogP3: -2.6
• Topological Polar Surface Area: 174

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 632.5±65.0 °C at 760 mmHg
• Flash Point: 336.3±34.3 °C
• PSA: 173.51000
• LogP: -1.06020
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Bis-PEG5-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：<0°C

Related Categories

• Other Chemical Reagents

Additional information on Bis-PEG5-NHS ester

Recent Advances in the Application of Bis-PEG5-NHS Ester (CAS: 756526-03-1) in Chemical Biology and Pharmaceutical Research

Bis-PEG5-NHS ester (CAS: 756526-03-1) is a heterobifunctional crosslinker that has gained significant attention in chemical biology and pharmaceutical research due to its unique properties. This compound features two NHS ester groups connected by a PEG5 spacer, enabling efficient conjugation between amine-containing molecules. Recent studies have highlighted its versatility in bioconjugation, drug delivery, and protein engineering applications. The PEG5 spacer provides optimal length and flexibility for various biological interactions while maintaining water solubility.

In a 2023 study published in Bioconjugate Chemistry, researchers utilized Bis-PEG5-NHS ester to develop novel antibody-drug conjugates (ADCs) with improved stability and therapeutic efficacy. The compound's ability to form stable amide bonds with lysine residues while maintaining antibody integrity was particularly noteworthy. Another breakthrough application was reported in Nature Chemical Biology, where Bis-PEG5-NHS ester was employed to create crosslinked protein complexes for structural biology studies, demonstrating its value in probing protein-protein interactions.

The pharmaceutical industry has shown increasing interest in Bis-PEG5-NHS ester for prodrug development. A recent patent application (WO2023056421) describes its use in creating tumor-activated prodrugs that leverage the compound's cleavable PEG spacer for targeted drug release. This approach addresses the challenge of achieving both systemic stability and tumor-specific activation, potentially reducing off-target effects in cancer therapy.

From a chemical perspective, the stability and reactivity profile of Bis-PEG5-NHS ester (756526-03-1) has been systematically characterized in several recent publications. Journal of Medicinal Chemistry (2024) reported detailed kinetic studies of its NHS ester hydrolysis under physiological conditions, providing valuable data for optimizing conjugation protocols. The compound's shelf-life and storage conditions have also been investigated, with recommendations for anhydrous storage at -20°C to maintain optimal reactivity.

Emerging applications in nanotechnology have further expanded the utility of Bis-PEG5-NHS ester. A 2024 study in ACS Nano demonstrated its effectiveness in creating uniform PEGylated nanoparticles with controlled surface chemistry. The dual-reactive nature of the compound allowed for sequential conjugation of targeting ligands and therapeutic payloads, enabling the development of multifunctional nanomedicines with precise control over composition and functionality.

Looking forward, the unique properties of Bis-PEG5-NHS ester position it as a valuable tool for advancing bioconjugation strategies in drug development. Ongoing research is exploring its potential in creating next-generation biologics, including bispecific antibodies and targeted therapies. As conjugation technologies continue to evolve, this compound is likely to play an increasingly important role in bridging chemical and biological approaches to therapeutic development.